Cas no 2229285-42-9 (1-(5-bromo-2-methylphenyl)-3-oxocyclobutane-1-carbonitrile)

1-(5-Bromo-2-methylphenyl)-3-oxocyclobutane-1-carbonitrile is a versatile synthetic intermediate with a unique structural framework combining a brominated aromatic ring, a cyclobutane moiety, and a nitrile functional group. The presence of both electron-withdrawing (bromo and nitrile) and electron-donating (methyl) substituents on the phenyl ring enhances its reactivity in various coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig cross-couplings. The strained cyclobutane ring with a ketone functionality offers interesting possibilities for ring-opening and cycloaddition reactions. This compound serves as a valuable building block in medicinal chemistry for the development of novel bioactive molecules, especially in the synthesis of kinase inhibitors and other heterocyclic compounds. The bromine atom provides an excellent handle for further functionalization through metal-catalyzed transformations. Its crystalline nature facilitates purification and characterization, making it particularly useful for structure-activity relationship studies in drug discovery programs.
1-(5-bromo-2-methylphenyl)-3-oxocyclobutane-1-carbonitrile structure
2229285-42-9 structure
Product Name:1-(5-bromo-2-methylphenyl)-3-oxocyclobutane-1-carbonitrile
CAS No:2229285-42-9
MF:C12H10BrNO
MW:264.1179022789
CID:6331631
PubChem ID:165642757
Update Time:2025-07-02

1-(5-bromo-2-methylphenyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(5-bromo-2-methylphenyl)-3-oxocyclobutane-1-carbonitrile
    • 2229285-42-9
    • EN300-1904467
    • Inchi: 1S/C12H10BrNO/c1-8-2-3-9(13)4-11(8)12(7-14)5-10(15)6-12/h2-4H,5-6H2,1H3
    • InChI Key: YEJGYZYXVOWFHG-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C)=C(C=1)C1(C#N)CC(C1)=O

Computed Properties

  • Exact Mass: 262.99458g/mol
  • Monoisotopic Mass: 262.99458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 40.9Ų

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Additional information on 1-(5-bromo-2-methylphenyl)-3-oxocyclobutane-1-carbonitrile

Comprehensive Overview of 1-(5-bromo-2-methylphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229285-42-9)

1-(5-bromo-2-methylphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229285-42-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclobutane core and carbonitrile functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a brominated aromatic ring and a ketone moiety, makes it a valuable building block for designing novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its scaffold could be leveraged to develop targeted therapies for various diseases.

The growing demand for high-performance intermediates like 1-(5-bromo-2-methylphenyl)-3-oxocyclobutane-1-carbonitrile aligns with current trends in green chemistry and sustainable synthesis. As industries strive to reduce environmental impact, this compound's efficient synthesis routes and compatibility with catalytic processes are being explored. Recent studies highlight its role in cross-coupling reactions, a hot topic in organic chemistry due to their ability to form carbon-carbon bonds with high precision. This has led to increased searches for "CAS 2229285-42-9 applications" and "cyclobutane derivatives in drug design" across scientific databases.

From a structural perspective, the 5-bromo-2-methylphenyl group in 1-(5-bromo-2-methylphenyl)-3-oxocyclobutane-1-carbonitrile provides an excellent handle for further functionalization, making it a favorite among medicinal chemists. The compound's electron-withdrawing nitrile group enhances its reactivity in nucleophilic addition reactions, while the oxocyclobutane ring offers conformational rigidity—a desirable trait in bioactive molecules. These features have sparked discussions about its potential in addressing challenges like drug resistance and selective enzyme inhibition, topics frequently queried in AI-driven literature searches.

In material science, CAS 2229285-42-9 has shown promise as a precursor for advanced organic electronic materials. Its ability to participate in polymerization reactions while maintaining thermal stability makes it relevant for developing flexible electronics and optoelectronic devices. This application area has seen a surge in interest, with search terms like "nitrile-containing monomers for OLEDs" gaining traction. The compound's photophysical properties are also under investigation, particularly for light-emitting diode (LED) technologies.

Quality control and analytical characterization of 1-(5-bromo-2-methylphenyl)-3-oxocyclobutane-1-carbonitrile remain critical focus areas. Advanced techniques like HPLC-MS and NMR spectroscopy are routinely employed to ensure purity, with researchers frequently searching for "CAS 2229285-42-9 spectral data." The compound's stability under various conditions is another trending topic, especially for industrial-scale applications where process optimization is paramount.

Looking ahead, the scientific community anticipates expanded applications for 1-(5-bromo-2-methylphenyl)-3-oxocyclobutane-1-carbonitrile in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. These emerging fields, which dominate recent academic search trends, could benefit from the compound's balanced lipophilicity and synthetic flexibility. As research continues, this molecule stands as a testament to how tailored heterocyclic compounds can address complex challenges across multiple disciplines.

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